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Compound of Interest

1-(4-Bromophenyl)-2,2-
Compound Name:
dimethylpropan-1-one

Cat. No.: B1281458

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Bromo-2,2-dimethylpropiophenone, also known as 1-(4-bromophenyl)-2,2-
dimethylpropan-1-one, is an aromatic ketone that serves as a versatile synthetic intermediate
in organic chemistry. Its structure, featuring a brominated phenyl ring, a ketone carbonyl group,
and a sterically significant tert-butyl group, provides multiple reactive sites for the construction
of more complex molecules. This technical guide offers a comprehensive overview of its
chemical and physical properties, spectroscopic data, and a detailed experimental protocol for
its synthesis.

Chemical Structure and Properties

The chemical structure of 4'-Bromo-2,2-dimethylpropiophenone is characterized by a
propiophenone core with a bromine atom at the para-position of the phenyl ring and two methyl
groups on the alpha-carbon of the propyl chain.

Table 1: Physicochemical Properties of 4'-Bromo-2,2-dimethylpropiophenone
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Property Value Reference(s)
CAS Number 30314-45-5 [1][2]
Molecular Formula C11H13BrO [1][2]
Molecular Weight 241.12 g/mol [2]
Appearance Colorless to light yellow liquid [1]
. . 293.4 °C at 760 mmHg; 84-86
Boiling Point [1]
°C at 1 Torr
Density 1.291 - 1.340 g/cm3 [1]
Flash Point 50.4 °C
LFGBQDTUMQMUQJ-
InChl Key [2]
UHFFFAOYSA-N
CC(C)
SMILES [2]

(C)C(=0)C1=CC=C(C=C1)Br

Spectroscopic Data

The structural characterization of 4'-Bromo-2,2-dimethylpropiophenone is confirmed through

various spectroscopic techniques.

Table 2: Spectroscopic Data for 4'-Bromo-2,2-dimethylpropiophenone

Spectroscopy

Data

Reference(s)

1H NMR (400 MHz, CDCls)

8 7.58 - 7.53 (m, 4H, Ar-H),
1.34 (s, 9H, C(CHs)3)

[3]

13C NMR (100 MHz, CDCIs)

0 208.9, 137.2, 131.7, 130.3,
127.0, 44.9, 26.6

[3]

Experimental Protocols
Synthesis of 4'-Bromo-2,2-dimethylpropiophenone
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A common synthetic route to 4'-Bromo-2,2-dimethylpropiophenone involves the reaction of a 4-
bromobenzoyl chloride with an organometallic reagent, such as a lithium diorganocuprate
derived from tert-butyllithium.[3]

Materials:

4-Bromobenzoyl chloride

e Copper(l) bromide dimethyl sulfide complex (CuBr-SMe2)
o tert-Butyllithium (solution in pentane)

e Anhydrous tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride (NH4Cl) solution
o Ethyl acetate

e Anhydrous magnesium sulfate (MgSOa)

Procedure:

e Under an inert atmosphere (e.g., argon or nitrogen), suspend copper(l) bromide dimethyl
sulfide complex (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

e Cool the suspension to -78 °C using a dry ice/acetone bath.

e Slowly add a solution of tert-butyllithium in pentane (2.0 equivalents) to the cooled
suspension while stirring.

o After the addition is complete, stir the mixture at -78 °C for 30 minutes to allow for the
formation of the lithium di-tert-butylcuprate reagent.

e Slowly add a solution of 4-bromobenzoyl chloride (1.0 equivalent) in anhydrous THF to the
reaction mixture.

o Allow the reaction to stir at -78 °C for 2-3 hours.
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e Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

 Allow the mixture to warm to room temperature.
o Extract the aqueous layer with ethyl acetate (3 x 50 mL).
o Combine the organic layers and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the organic phase under reduced pressure using a
rotary evaporator.

 Purify the crude product by vacuum distillation to yield 4'-Bromo-2,2-dimethylpropiophenone
as a colorless to light yellow liquid. A reported yield for a similar procedure is 43%.[3]

Visualizations
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Synthesis Workflow for 4'-Bromo-2,2-dimethylpropiophenone

Starting Materials

4-Bromobenzoyl Chloride tert-Butyllithium CuBr-SMez Complex Anhydrous THF

Reaction Steps

Formation of Lithium di-tert-butylcuprate
(-78 °C)

Acylation Reaction
(-78 °C, 2-3h)

Workup and Purification

Quench with ag. NH4Cl

:

Extraction with Ethyl Acetate

:

Drying over MgSOa

:

Concentration (Rotary Evaporation)

:

Vacuum Distillation

4'-Bromo-2,2-dimethylpropiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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